Cas no 104096-91-5 (2(1H)-Pyrimidinone,5-amino-6-(methylamino)-)
104096-91-5 structure
Product Name:2(1H)-Pyrimidinone,5-amino-6-(methylamino)-
CAS No:104096-91-5
MF:C5H8N4O
MW:140.143219947815
CID:126023
PubChem ID:433801
Update Time:2025-04-18
2(1H)-Pyrimidinone,5-amino-6-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,5-amino-6-(methylamino)-
- 2(1H)-Pyrimidinone, 5-amino-4-methylamino- (6CI)
- 5-amino-6-(methylamino)-1H-pyrimidin-2-one
- 104096-91-5
- 5-Amino-6-(methylamino)pyrimidin-2(1H)-one
- 5-Amino-6-(methylamino)-2(1H)-pyrimidinone
- AKOS006338878
- DTXSID701267191
-
- Inchi: 1S/C5H8N4O/c1-7-4-3(6)2-8-5(10)9-4/h2H,6H2,1H3,(H2,7,8,9,10)
- InChI Key: QHVVJORQMLDIKD-UHFFFAOYSA-N
- SMILES: O=C1N=CC(=C(NC)N1)N
Computed Properties
- Exact Mass: 140.07
- Monoisotopic Mass: 140.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 79.5Ų
2(1H)-Pyrimidinone,5-amino-6-(methylamino)- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
104096-91-5 (2(1H)-Pyrimidinone,5-amino-6-(methylamino)-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent